Cas no 1361528-62-2 (3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile)

• Product Name: 3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile
• CAS No: 1361528-62-2
• MF: C₁₉H₄Cl₁₀N₂
• MW: 614.778454780579
• CID: 4969085
• Update Time: 2025-06-15

3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile

• Inchi： 1S/C19H4Cl10N2/c20-10-8(11(21)15(25)18(28)14(10)24)5-3-6(7(1-2-30)31-4-5)9-12(22)16(26)19(29)17(27)13(9)23/h3-4H,1H2
• InChI Key： KPBJZIXDCRTXBT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(CC#N)=NC=C(C2C(=C(C(=C(C=2Cl)Cl)Cl)Cl)Cl)C=1)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 643
• XLogP3: 10.1
• Topological Polar Surface Area: 36.7

Additional information on 3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile

Recent Advances in the Study of 3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile (CAS: 1361528-62-2)

3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile (CAS: 1361528-62-2) is a highly specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique perchlorophenyl and pyridine-acetonitrile structure, has shown promising potential in various applications, including drug development, material science, and agrochemical research. Recent studies have focused on elucidating its molecular properties, synthetic pathways, and biological activities, paving the way for innovative therapeutic and industrial applications.

One of the key areas of interest is the compound's role as a potential intermediate in the synthesis of novel pharmaceuticals. Researchers have explored its reactivity and stability under different conditions, aiming to optimize its use in multi-step synthetic routes. A study published in the Journal of Medicinal Chemistry highlighted its utility in the development of kinase inhibitors, where its electron-withdrawing perchlorophenyl groups enhance binding affinity to target proteins. This finding underscores the compound's relevance in the design of next-generation therapeutics for diseases such as cancer and inflammatory disorders.

In addition to its pharmaceutical applications, 3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile has been investigated for its unique physicochemical properties. Recent research in ACS Applied Materials & Interfaces demonstrated its potential as a building block for advanced materials, including organic semiconductors and luminescent compounds. The compound's ability to form stable crystalline structures and its high thermal stability make it a candidate for use in optoelectronic devices and sensors. These findings open new avenues for interdisciplinary research bridging chemistry and materials science.

Despite its promising attributes, challenges remain in the large-scale synthesis and purification of 3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile. A recent technical report in Organic Process Research & Development addressed these issues, proposing optimized reaction conditions and purification techniques to improve yield and purity. The report emphasized the importance of controlling reaction parameters such as temperature and solvent choice to minimize byproduct formation, which is critical for industrial-scale production.

Looking ahead, the continued exploration of 3,5-Bis(perchlorophenyl)pyridine-2-acetonitrile is expected to yield further insights into its applications and mechanisms of action. Collaborative efforts between academic and industrial researchers will be essential to translate laboratory findings into practical solutions. As the field progresses, this compound may emerge as a cornerstone in the development of innovative therapies and advanced materials, solidifying its place in the chemical biology and pharmaceutical landscape.